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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 25 is a synthetic monoazo dye utilized in the textile and printing industries
for coloring polyester and other synthetic fibers. This technical guide provides a comprehensive
overview of the health and safety considerations associated with Disperse Orange 25,
drawing from available toxicological data and safety regulations. The document summarizes
key findings on its chemical properties, potential health hazards including acute toxicity, skin
and eye irritation, sensitization, and genotoxicity. Standard experimental methodologies for
assessing these endpoints are detailed. While specific data on the effects of Disperse Orange
25 on cellular signaling pathways are not currently available in the public domain, this guide
serves as a critical resource for professionals handling this substance, emphasizing proper
safety protocols and highlighting areas for future research.

Chemical and Physical Properties

Disperse Orange 25 is an organic compound characterized by a nitro-substituted azobenzene
structure. Its chemical and physical properties are essential for understanding its potential for
absorption, distribution, metabolism, and excretion (ADME), as well as its toxicological profile.
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Property Value Reference(s)

3-[ethyl[4-[(4-
Chemical Name nitrophenyl)azo]phenyl]lamino] [1]

propanenitrile

CAS Number 31482-56-1 [2]
Molecular Formula C17H17Ns02 [2]
Molecular Weight 323.35 g/mol [2]
Appearance Orange granules or powder [1][3]
Solubility Sparingly soluble in water [1]
Melting Point 170 °C (decomposes) [4]

Industrial Applications

Disperse Orange 25 is primarily used as a disperse dye for synthetic fibers such as polyester,
polyamide, and acrylics.[1][3] Its application extends to the dyeing and printing of textiles.[1][5]
It is also used in the formulation of inks and plastics.[5]

Health and Safety Hazards

Disperse Orange 25 is classified as a hazardous substance.[1] The primary routes of
occupational exposure are inhalation of dust particles and dermal contact.[6]

Acute Toxicity

The compound is harmful if swallowed, inhaled, or in contact with the skin.[1][7] Animal studies
indicate that ingestion of significant amounts may cause serious health damage or be fatal.[1]

Route Species LD50 Reference(s)
Oral Rat >2000 mg/kg [1]
Oral Mouse 7350 mg/kg [1]
Intraperitoneal Rat 1590 mg/kg [1]
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Irritation

Disperse Orange 25 is irritating to the eyes, respiratory system, and skin.[1][5]
o Eye Irritation: May cause temporary redness and inflammation of the conjunctiva.[1]

o Respiratory Irritation: Inhalation of dust can lead to respiratory irritation. Long-term exposure
may result in airway disease and pneumoconiosis.[1]

« Skin Irritation: Can cause mild to significant skin inflammation. Repeated exposure may lead
to contact dermatitis, characterized by redness, swelling, and blistering.[1]

Skin Sensitization

There is evidence that Disperse Orange 25 and other disperse dyes can act as skin
sensitizers.[1] Contact with textiles colored with these dyes has been associated with contact
dermatitis.[1] Azo dyes, in general, are known to be potential skin sensitizers.[8]

Experimental Protocols

The following sections detail the methodologies for key toxicological assessments. While
specific study reports for Disperse Orange 25 are not always publicly available, the protocols
are based on internationally recognized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 401 - Retired)

This guideline, though now retired, was historically used to determine the median lethal dose
(LD50).

o Test Animals: Typically, young adult rats of a single strain are used. A minimum of 5 animals
per dose group is required.

o Dosage: The test substance is administered in graduated doses to several groups of
animals, with one dose per group. Doses are selected based on a range-finding study.

o Administration: The substance is administered orally via gavage in a single dose.
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» Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.

o Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity.
Body weight is recorded weekly.

o Pathology: All animals (deceased and survivors) undergo a gross necropsy.

In Vitro Skin Sensitization: Direct Peptide Reactivity
Assay (DPRA) (OECD Guideline 442C)

The DPRA is an in chemico method that assesses the molecular initiating event of skin
sensitization by measuring the reactivity of a chemical with synthetic peptides containing
cysteine or lysine.

o Materials: Synthetic peptides containing cysteine (Ac-RFAACAA-COOH) and lysine (Ac-
RFAAKAA-COOH), the test substance, and a suitable solvent.

e Procedure:
o Prepare a 100 mM solution of the test substance in a suitable solvent (e.g., acetonitrile).

o Incubate the test substance with the cysteine and lysine peptides at specific molar ratios
(1:10 for cysteine, 1:50 for lysine) for 24 hours at 25°C.

o Analyze the concentration of the remaining peptides using High-Performance Liquid
Chromatography (HPLC) with a UV detector.

o Data Analysis: Calculate the percentage of peptide depletion. The mean of the cysteine and
lysine depletion values is used to classify the substance into one of four reactivity classes:
minimal, low, moderate, or high.

In Vitro Mammalian Cell Micronucleus Test (OECD
Guideline 487)
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This test identifies substances that cause cytogenetic damage, leading to the formation of
micronuclei in the cytoplasm of interphase cells.

e Cell Cultures: Use of appropriate mammalian cell lines (e.g., human lymphocytes, CHO,
V79, L5178Y, TK6) or primary cell cultures.[9]

o Exposure: Cells are exposed to at least three concentrations of the test substance, with and
without metabolic activation (S9 mix), for a defined period.

» Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis, resulting in
binucleated cells. This ensures that only cells that have undergone one mitosis are scored.

[9]

o Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and
stained with a DNA-specific stain (e.g., Giemsa, acridine orange).

e Scoring: The frequency of micronucleated cells is determined by scoring a predetermined
number of binucleated cells under a microscope.

Signaling Pathways and Experimental Workflows

As of the date of this guide, there is no publicly available research detailing the specific cellular
signaling pathways affected by Disperse Orange 25. The following diagrams illustrate a
general workflow for toxicological assessment and a conceptual representation of a potential
toxicity pathway.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Caption: A conceptual pathway for the potential toxicity of an azo dye like Disperse Orange
25.

Handling and Safety Precautions
Given the hazardous nature of Disperse Orange 25, strict safety protocols must be followed.

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize dust inhalation.[1]
¢ Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.[7]
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7]

o Respiratory Protection: Use a NIOSH-approved respirator if dust generation is
unavoidable.[7]

» Hygiene Practices: Avoid eating, drinking, or smoking in the work area. Wash hands
thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1]

« Spill Management: In case of a spill, avoid generating dust. Use dry clean-up methods and
place the material in a sealed container for disposal.[1]
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Conclusion and Future Directions

Disperse Orange 25 is a commercially important dye with identified health hazards, including
acute toxicity, irritation, and skin sensitization potential. While existing data provides a basis for
safe handling procedures, significant knowledge gaps remain. There is a notable absence of
publicly available data on the specific cellular and molecular mechanisms of its toxicity,
including its effects on signaling pathways. Further research, including detailed genotoxicity
and carcinogenicity studies specifically for Disperse Orange 25, and investigations into its
metabolic fate and impact on cellular signaling, is crucial for a more comprehensive risk
assessment. Professionals handling this substance should adhere to the stringent safety
precautions outlined in this guide to minimize exposure and mitigate potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078578#health-and-safety-considerations-for-
disperse-orange-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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